![molecular formula C10H18N2 B1404928 5-Amino-2-methyl-2-azatricyclo[3.3.1.13,7]decan CAS No. 1274919-18-4](/img/structure/B1404928.png)
5-Amino-2-methyl-2-azatricyclo[3.3.1.13,7]decan
Overview
Description
5-Amino-2-methyl-2-azatricyclo[3.3.1.13,7]decan is a chemical compound with the molecular formula C10H18N2 and a molecular weight of 166.26 g/mol . It is also known by other synonyms such as decan-5-amine and 2-methyl-2-azatricyclo[3.3.1.13,7]decan .
Molecular Structure Analysis
The molecular structure of 5-Amino-2-methyl-2-azatricyclo[3.3.1.13,7]decan is defined by its molecular formula, C10H18N2 . The exact structure would require more specific information or a detailed analysis which is not provided in the search results.Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Amino-2-methyl-2-azatricyclo[3.3.1.13,7]decan are defined by its molecular weight of 166.26 g/mol and its molecular formula, C10H18N2 . Other specific properties such as boiling point, melting point, and solubility are not provided in the search results.Scientific Research Applications
Molecular Synthesis
This compound can act as a building block in the synthesis of more complex molecules. Its reactive amino group allows for various chemical modifications, making it a versatile precursor in synthetic organic chemistry .
Drug Discovery
Due to its unique structure, 5-Amino-2-methyl-2-azatricyclo[3.3.1.13,7]decan can be used in drug discovery as a scaffold for pharmaceutical compounds. Its potential to bind with various biological targets can be harnessed to develop new medications .
properties
IUPAC Name |
2-methyl-2-azatricyclo[3.3.1.13,7]decan-5-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2/c1-12-8-2-7-3-9(12)6-10(11,4-7)5-8/h7-9H,2-6,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNSYCZFNOYBIHN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2CC3CC1CC(C3)(C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-2-methyl-2-azatricyclo[3.3.1.13,7]decan | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]ethyl}amine dihydrobromide](/img/structure/B1404848.png)
![3-[4-(Ethoxycarbonyl)piperidin-1-yl]propanoic acid hydrochloride](/img/structure/B1404849.png)
![1-{[1-(2-fluorophenyl)-1H-1,2,3-triazol-5-yl]methyl}piperidine-4-carboxylic acid](/img/structure/B1404851.png)
methanamine](/img/structure/B1404856.png)
